![molecular formula C14H14N2O5S B4023215 3-butyl-5-(4-hydroxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione](/img/structure/B4023215.png)
3-butyl-5-(4-hydroxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione
Description
Synthesis Analysis
The synthesis of thiazolidine derivatives involves various synthetic protocols. For example, Samala et al. (2014) described a two-step synthetic protocol for preparing antitubercular thiazolidine derivatives, highlighting the versatility and adaptability of thiazolidine synthesis methods in generating compounds with potential biological activities [Samala et al., 2014].
Molecular Structure Analysis
The molecular structure of thiazolidine derivatives has been characterized using several spectroscopic techniques. Popov-Pergal et al. (2010) confirmed the structures of new thiazolidine-2,4-diones through elemental analysis, IR, ^1H NMR, and MS spectroscopy, alongside single-crystal X-ray diffraction data for specific compounds [Popov-Pergal et al., 2010].
Chemical Reactions and Properties
Thiazolidine-2,4-diones undergo various chemical reactions, contributing to their diverse chemical properties. Shimizu et al. (1986) described the formation of 1,3-diaryl-5-(hydroxyimino)imidazolidine-2,4-diones from reactions of nitromethane with aryl isocyanates, indicating the reactivity of thiazolidine derivatives under specific conditions [Shimizu et al., 1986].
Physical Properties Analysis
The physical properties of thiazolidine derivatives, such as solubility and melting points, play a crucial role in their pharmacokinetic profiles and biological activities. Holota et al. (2022) reported on the synthesis and characterization of a thiazolidine-2,4-dione derivative, providing insight into the compound's physical characteristics through NMR, LC-MS spectra, and X-ray diffraction method [Holota et al., 2022].
Chemical Properties Analysis
The chemical properties of thiazolidine-2,4-diones, including reactivity, stability, and potential biological activities, are of significant interest. Djafri et al. (2020) conducted experimental and theoretical studies on a thiazolidin-4-one derivative, exploring its vibrational frequencies, chemical shift values, and molecular orbitals through DFT/TD-DFT calculations [Djafri et al., 2020].
properties
IUPAC Name |
(5Z)-3-butyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5S/c1-2-3-6-15-13(18)12(22-14(15)19)8-9-4-5-11(17)10(7-9)16(20)21/h4-5,7-8,17H,2-3,6H2,1H3/b12-8- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLCOYJNPCGMSH-WQLSENKSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C(=CC2=CC(=C(C=C2)O)[N+](=O)[O-])SC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCN1C(=O)/C(=C/C2=CC(=C(C=C2)O)[N+](=O)[O-])/SC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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